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Compound of Interest

Compound Name:
(3,3-Dimethoxy-2,2-

dimethylpropyl)cyclohexane

CAS No.: 94213-58-8

Cat. No.: B12683774

Get Quote

CAS Number: 94213-58-8

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide serves as a comprehensive overview of the chemical compound (3,3-
Dimethoxy-2,2-dimethylpropyl)cyclohexane. The following sections will detail its known

properties, potential applications in the pharmaceutical landscape, and a discussion on the

current state of available research. It is important to note that while this compound is listed as a

commercially available intermediate, in-depth academic and industrial literature is not widely

accessible. This guide, therefore, aims to consolidate the available information and provide a

framework for future research and development.

Chemical Identity and Basic Properties
(3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane is a substituted cyclohexane derivative with

the unique identifier CAS Number 94213-58-8. This compound is characterized by a
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cyclohexane ring bonded to a dimethoxy-dimethylpropyl side chain.

Molecular Structure
The structural representation of (3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane is crucial

for understanding its chemical behavior and potential interactions.

Figure 1: 2D Chemical Structure of (3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane.

Basic Physicochemical Data
A summary of the fundamental properties of this compound is presented in the table below.

This information is primarily derived from chemical supplier databases.

Property Value Source

CAS Number 94213-58-8 [1]

Molecular Formula C13H26O2 [1]

Appearance White powder [1]

Purity ≥99% (typical) [1]

Application
API, Pharmaceutical

intermediates
[1]

Storage Room temperature [1]

Synthesis and Manufacturing
Detailed, peer-reviewed synthetic routes for (3,3-Dimethoxy-2,2-
dimethylpropyl)cyclohexane are not readily available in the public domain. However, based

on its structure, a plausible synthetic pathway would likely involve the formation of the acetal

functional group.

Hypothetical Synthesis Workflow
A potential synthetic strategy could involve the reaction of a corresponding aldehyde or ketone

precursor with methanol in the presence of an acid catalyst. The acetal group serves as a
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protecting group for the carbonyl functionality, which is a common strategy in multi-step organic

synthesis.

Precursor Aldehyde/Ketone

Acetal Formation Reaction

Methanol (CH3OH)
Acid Catalyst (e.g., H2SO4)

(3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane Purification
(e.g., Distillation, Chromatography) Final Product

Click to download full resolution via product page

Figure 2: A generalized workflow for the synthesis of acetals.

The stability of the dimethyl acetal group makes it an effective protecting group in various

reaction conditions, particularly in basic or nucleophilic environments. It can be readily

deprotected under acidic conditions to regenerate the parent carbonyl group for subsequent

transformations.

Applications in a Pharmaceutical Context
The designation of this compound as a pharmaceutical intermediate suggests its role as a

building block in the synthesis of more complex, biologically active molecules.[1] The

cyclohexane moiety is a common feature in many drug candidates due to its conformational

properties and its ability to fill hydrophobic pockets in biological targets.

Role as a Synthetic Intermediate
The primary utility of (3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane in drug development

likely lies in its function as a protected aldehyde or ketone. This allows for the introduction of

the substituted propyl-cyclohexane fragment into a larger molecular scaffold.
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(3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane

Deprotection (Acidic Conditions)

Corresponding Aldehyde/Ketone

Reaction with Pharmaceutical Scaffold
(e.g., Grignard, Wittig, etc.)

Active Pharmaceutical Ingredient (API)

Click to download full resolution via product page

Figure 3: Logical flow of the use of a protected carbonyl compound in API synthesis.

Analytical Methodologies
Comprehensive analytical data for the characterization of (3,3-Dimethoxy-2,2-
dimethylpropyl)cyclohexane is not publicly available. Standard analytical techniques for a

compound of this nature would include:

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR would be

essential for confirming the structure. The proton NMR would show characteristic signals for

the methoxy groups, the dimethyl groups, the propyl chain, and the cyclohexane ring

protons. The carbon NMR would provide information on the number of unique carbon

environments.
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Mass Spectrometry (MS): This technique would be used to determine the molecular weight

and fragmentation pattern, further confirming the compound's identity.

Chromatographic Analysis
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These

methods would be employed to assess the purity of the compound.

Future Outlook and Research Directions
The limited publicly available information on (3,3-Dimethoxy-2,2-
dimethylpropyl)cyclohexane presents both a challenge and an opportunity for the scientific

community. The compound's availability as a pharmaceutical intermediate suggests its use in

proprietary drug discovery programs.

Future research could focus on:

Publication of Synthetic Routes: Detailed and optimized synthesis protocols would be of

great value to the broader chemical research community.

Elucidation of Physicochemical Properties: A comprehensive study of its solubility, stability,

and other physical properties would aid in its application.

Exploration of Novel Applications: Investigating its use in the synthesis of new chemical

entities with potential therapeutic value.

Conclusion
(3,3-Dimethoxy-2,2-dimethylpropyl)cyclohexane, CAS 94213-58-8, is a chemical

intermediate with potential applications in pharmaceutical synthesis. While its current use

appears to be within the confines of industrial drug development, its structural features suggest

it could be a valuable tool for academic and industrial researchers alike. Further disclosure of

its synthesis and properties would undoubtedly spur further innovation in medicinal chemistry.

References
At present, a comprehensive list of authoritative, peer-reviewed references for the synthesis,

detailed properties, and specific applications of (3,3-Dimethoxy-2,2-
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dimethylpropyl)cyclohexane is not available in the public domain. The information presented

in this guide is primarily based on data from chemical suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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